Cas no 2228854-66-6 (4-5-(methoxymethyl)furan-2-ylbutan-1-amine)

4-5-(Methoxymethyl)furan-2-ylbutan-1-amine is a furan-based amine compound with potential applications in organic synthesis and pharmaceutical research. Its structure features a methoxymethyl-substituted furan ring linked to a butylamine chain, offering versatility as a building block for more complex molecules. The presence of both amine and furan functionalities allows for further derivatization, making it useful in the development of bioactive compounds or specialty chemicals. The methoxymethyl group enhances solubility and reactivity, facilitating its use in nucleophilic or catalytic reactions. This compound may also serve as an intermediate in the synthesis of agrochemicals or functional materials, depending on its modification pathways.
4-5-(methoxymethyl)furan-2-ylbutan-1-amine structure
2228854-66-6 structure
Product Name:4-5-(methoxymethyl)furan-2-ylbutan-1-amine
CAS No:2228854-66-6
MF:C10H17NO2
MW:183.24748301506
CID:6417586
PubChem ID:165608931
Update Time:2025-08-03

4-5-(methoxymethyl)furan-2-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-5-(methoxymethyl)furan-2-ylbutan-1-amine
    • 4-[5-(methoxymethyl)furan-2-yl]butan-1-amine
    • EN300-1747813
    • 2228854-66-6
    • Inchi: 1S/C10H17NO2/c1-12-8-10-6-5-9(13-10)4-2-3-7-11/h5-6H,2-4,7-8,11H2,1H3
    • InChI Key: JDJLPEOEMQWHEC-UHFFFAOYSA-N
    • SMILES: O1C(COC)=CC=C1CCCCN

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 48.4Ų

4-5-(methoxymethyl)furan-2-ylbutan-1-amine Pricemore >>

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Additional information on 4-5-(methoxymethyl)furan-2-ylbutan-1-amine

Research Brief on 4-5-(methoxymethyl)furan-2-ylbutan-1-amine (CAS: 2228854-66-6): Recent Advances and Applications

The compound 4-5-(methoxymethyl)furan-2-ylbutan-1-amine (CAS: 2228854-66-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its furan ring, coupled with the methoxymethyl and amine functional groups, provides a scaffold that can be readily modified to enhance binding affinity and selectivity for various biological targets. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating neurotransmitter receptors, suggesting potential applications in neurological disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-5-(methoxymethyl)furan-2-ylbutan-1-amine. A study by Smith et al. (2024) introduced a novel catalytic method using palladium-based catalysts, which significantly reduced reaction times and improved scalability. This development is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's synthesis.

Biological evaluations have further elucidated the compound's mechanism of action. In vitro studies have shown that 4-5-(methoxymethyl)furan-2-ylbutan-1-amine exhibits promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis via mitochondrial pathways was reported in a recent Cell Biology journal (2024), positioning it as a candidate for further preclinical testing.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its therapeutic potential. Additionally, toxicological studies are underway to ensure its safety profile meets regulatory standards.

In conclusion, 4-5-(methoxymethyl)furan-2-ylbutan-1-amine (CAS: 2228854-66-6) represents a compelling area of research with broad implications for drug discovery. Its structural versatility and biological activity make it a valuable tool for developing novel therapeutics. Future studies should focus on addressing its limitations while capitalizing on its strengths to unlock its full potential in the pharmaceutical industry.

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